Cas no 65842-44-6 ( )

• Product Name: &nbsp
• CAS No: 65842-44-6
• MF: C₁₃H₁₄OS
• MW: 218.314662456512
• CID: 962644
• PubChem ID: 329233
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• S-phenyl cyclohex-3-ene-1-carbothioate
• DTXSID40317083
• NSC310536
• NSC-310536
• 65842-44-6
•  

• Inchi： 1S/C13H14OS/c14-13(11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h1-3,5-6,9-11H,4,7-8H2
• InChI Key： RSXAQIDNMSLWBO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C1CC=CCC1)=O

Computed Properties

• Exact Mass: 218.07662
• Monoisotopic Mass: 218.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 333.9°C at 760 mmHg
• Flash Point: 143.5°C
• Refractive Index: 1.596
• PSA: 17.07
• LogP: 3.66160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters